Cas no 2228139-05-5 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol
• CAS No: 2228139-05-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5865901
• PubChem ID: 165608924
• Update Time: 2025-10-30

2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol
• EN300-1747752
• 2228139-05-5

• Inchi： 1S/C10H12O2S/c13-7-4-8-2-1-3-9-10(8)12-6-5-11-9/h1-3,13H,4-7H2
• InChI Key： QZNFLDPZWCOIMP-UHFFFAOYSA-N
• SMILES： SCCC1=CC=CC2=C1OCCO2

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 19.5Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol (CAS No. 2228139-05-5)

2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2228139-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodioxin class, which is known for its structural complexity and potential biological activity. The presence of a thiol (-SH) functional group in its molecular structure suggests possible roles in redox biology and enzyme interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol consists of a benzodioxin core substituted with an ethylthiol moiety. The benzodioxin scaffold, characterized by its oxygen-containing aromatic rings, is structurally related to natural products such as salicin and is known for its pharmacological properties. The introduction of the ethylthiol group at the 1-position of the benzodioxin ring introduces additional reactivity and may influence the compound's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds more accurately. Studies suggest that 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This hypothesis is supported by preliminary in silico analyses indicating potential interactions with proteins such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the biosynthesis of pro-inflammatory mediators.

In vitro experiments have begun to explore the pharmacological profile of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol. Initial findings indicate that the compound demonstrates moderate activity in reducing oxidative stress-induced cell death in neuronal cell lines. This observation aligns with the broader interest in developing neuroprotective agents that target oxidative damage pathways. The thiol group's ability to act as a nucleophile may facilitate interactions with reactive oxygen species (ROS), thereby mitigating their harmful effects.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol presents unique challenges due to the sensitivity of the thiol group and the complexity of the benzodioxin core. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve high yields and purity. These techniques are essential for ensuring that subsequent biological evaluations are conducted with well-characterized material.

From a medicinal chemistry perspective, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol represents an intriguing scaffold for drug discovery. Its structural features offer opportunities for further derivatization to optimize potency, selectivity, and pharmacokinetic properties. Researchers are exploring modifications to both the benzodioxin ring and the ethylthiol moiety to enhance bioavailability and reduce potential toxicity.

The growing body of evidence supporting the therapeutic potential of benzodioxin derivatives has prompted investigations into their role in modulating immune responses. Preclinical studies are underway to assess whether 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol can influence cytokine production and immune cell function. Such studies could provide valuable insights into its potential applications in treating autoimmune disorders or chronic inflammation.

Regulatory considerations play a crucial role in advancing compounds like 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) and rigorous quality control measures ensures that materials used in preclinical and clinical trials meet stringent standards. This adherence is essential for building confidence among regulatory agencies and healthcare professionals regarding the safety and efficacy of new therapeutic agents.

The future direction of research on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)ethane-1-thiol includes expanding its pharmacological evaluation across multiple disease models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging interdisciplinary approaches combining synthetic chemistry, biochemistry, and clinical research, scientists aim to unlock the full therapeutic potential of this compound.

In conclusion, 2-(2,3-dihydro - 1 , 4 -benz od ox ini n - 5 - yl ) eth ane - 1 - thi ol ( CAS No . 2228139 - 05 - 5 ) is a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , make it a valuable compound for developing novel treatments . As research progresses , additional insights into its mechanism of action and therapeutic applications will continue to emerge , offering hope for addressing unmet medical needs.